8-(2,3-Dichlorophenyl)-8-oxooctanoic acid
Overview
Description
The compound “8-(2,3-Dichlorophenyl)-8-oxooctanoic acid” is a derivative of octanoic acid, which is a fatty acid, with a 2,3-dichlorophenyl group attached at the 8th carbon atom. The “8-oxo” indicates the presence of a carbonyl group (C=O) also at the 8th carbon .
Molecular Structure Analysis
The molecular structure of “8-(2,3-Dichlorophenyl)-8-oxooctanoic acid” would likely consist of a linear eight-carbon chain (the octanoic acid part), with a carbonyl group at the 8th carbon and a 2,3-dichlorophenyl group also attached at the 8th carbon .Chemical Reactions Analysis
The chemical reactions that “8-(2,3-Dichlorophenyl)-8-oxooctanoic acid” might undergo would depend on the conditions. For example, under acidic conditions, the carbonyl group could be protonated, making it more susceptible to nucleophilic attack .Physical And Chemical Properties Analysis
The physical and chemical properties of “8-(2,3-Dichlorophenyl)-8-oxooctanoic acid” would depend on its molecular structure. For example, the presence of the carbonyl group and the dichlorophenyl group could affect its polarity, solubility, and reactivity .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 8-(2,3-Dichlorophenyl)-8-oxooctanoic acid, focusing on six unique applications:
Pharmacological Research
8-(2,3-Dichlorophenyl)-8-oxooctanoic acid is often studied for its potential pharmacological properties. Researchers investigate its role as a lead compound in the development of new drugs, particularly for its potential anti-inflammatory and analgesic effects. The compound’s structure allows it to interact with various biological targets, making it a candidate for further drug development .
Organic Synthesis
This compound is valuable in organic synthesis due to its unique chemical structure. It serves as a building block for synthesizing more complex molecules. Researchers utilize it in multi-step synthesis processes to create derivatives that can be used in various chemical reactions and studies .
Material Science
In material science, 8-(2,3-Dichlorophenyl)-8-oxooctanoic acid is explored for its potential in creating new materials with specific properties. Its incorporation into polymers and other materials can enhance characteristics such as thermal stability, mechanical strength, and resistance to degradation .
Environmental Chemistry
The compound is also studied in environmental chemistry for its potential impact on ecosystems. Researchers examine its degradation pathways, persistence in the environment, and potential toxicity to various organisms. This helps in understanding its environmental footprint and developing strategies for mitigating any negative effects .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2,3-dichlorophenylpiperazine , have been shown to act as partial agonists at central dopamine D2 and D3 receptors .
Mode of Action
Based on the structural similarity to 2,3-dichlorophenylpiperazine , it can be hypothesized that it might interact with its targets (possibly dopamine D2 and D3 receptors) and cause changes in the neurotransmitter levels in the brain.
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-(2,3-dichlorophenyl)-8-oxooctanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16Cl2O3/c15-11-7-5-6-10(14(11)16)12(17)8-3-1-2-4-9-13(18)19/h5-7H,1-4,8-9H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVMSJTCDRKXUJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C(=O)CCCCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20645412 |
Source
|
| Record name | 8-(2,3-Dichlorophenyl)-8-oxooctanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20645412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(2,3-Dichlorophenyl)-8-oxooctanoic acid | |
CAS RN |
898791-19-0 |
Source
|
| Record name | 8-(2,3-Dichlorophenyl)-8-oxooctanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20645412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
